Cas no 2172612-43-8 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidooxolane-3-carboxylic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidooxolane-3-carboxylic acid
• CAS No: 2172612-43-8
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 6541236
• PubChem ID: 165586191
• Update Time: 2025-07-20

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidooxolane-3-carboxylic acid
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,2-dimethylbut-2-enamido]oxolane-3-carboxylic acid
• EN300-1530793
• 2172612-43-8

• Inchi： 1S/C26H28N2O6/c1-17(23(29)28(2)26(24(30)31)12-14-33-16-26)11-13-27-25(32)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-11,22H,12-16H2,1-2H3,(H,27,32)(H,30,31)/b17-11+
• InChI Key： YHYPFPPHDSAOPD-GZTJUZNOSA-N
• SMILES： O1CCC(C(=O)O)(C1)N(C(/C(/C)=C/CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)C

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 791
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidooxolane-3-carboxylic acid

Research Briefing on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidooxolane-3-carboxylic acid (CAS: 2172612-43-8)

In recent years, the compound 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidooxolane-3-carboxylic acid (CAS: 2172612-43-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly in the development of novel therapeutic agents. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the oxolane carboxylic acid moiety makes it a versatile intermediate in peptide synthesis and medicinal chemistry.

Recent studies have focused on the synthesis and characterization of this compound, highlighting its role as a key building block in the preparation of peptide-based drugs. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm its structural integrity and purity. The compound's stability under various reaction conditions has also been investigated, providing valuable insights into its utility in multi-step synthetic pathways.

One of the most promising applications of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidooxolane-3-carboxylic acid is its use in the development of protease inhibitors. Preliminary in vitro studies have demonstrated its ability to interact with specific enzyme active sites, suggesting potential therapeutic benefits in diseases such as cancer and viral infections. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacological properties.

In addition to its therapeutic potential, this compound has also been explored as a tool in chemical biology. Its unique structure allows for selective modifications, enabling researchers to design probes for studying protein-protein interactions and cellular signaling pathways. Recent advancements in click chemistry and bioorthogonal reactions have further expanded its utility in labeling and imaging applications.

Despite these promising developments, challenges remain in the large-scale synthesis and formulation of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidooxolane-3-carboxylic acid. Researchers are actively working on optimizing synthetic routes to improve yield and reduce production costs. Additionally, ongoing pharmacokinetic and toxicological studies are essential to ensure its safety and efficacy in clinical settings.

In conclusion, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidooxolane-3-carboxylic acid represents a valuable compound in the realm of chemical biology and pharmaceutical research. Its versatile applications, from drug development to chemical probes, underscore its importance in advancing scientific knowledge and therapeutic innovation. Future research efforts should focus on addressing the current limitations and exploring its full potential in various biomedical applications.